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Compound of Interest

Compound Name: BP-1-108

Cat. No.: B606319

Essential Safety and Handling Guide for BP-1-
108

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling the
selective STATS inhibitor, BP-1-108. The following procedures and data are intended to ensure
the safe handling, storage, and disposal of this compound in a laboratory setting.

Chemical and Physical Properties

A summary of the key quantitative data for BP-1-108 is presented in the table below for easy
reference.
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Property Value Source
CAS Number 1334492-85-1 [1]
Molecular Formula C32H38N206S [1]
Molecular Weight 578.72 g/mol [1]

Ki for STATS 2.8 uM [2]
Appearance White to off-white crystalline N/A

solid
Solubility Soluble in DMSO N/A

Hazard Identification and Personal Protective
Equipment (PPE)

As a specific Safety Data Sheet (SDS) for BP-1-108 is not publicly available, the hazard
assessment is based on available information and data for the structurally similar STAT3
inhibitor, BP-1-102. It is imperative to handle BP-1-108 with caution as a potentially hazardous
substance.

GHS Hazard Classification (Presumed based on BP-1-102):

 Skin Irritation: Category 2

o Eye Irritation: Category 2A

o Specific Target Organ Toxicity (Single Exposure), Respiratory Tract Irritation: Category 3

Recommended Personal Protective Equipment (PPE):
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PPE Category

Specific Requirements

Hand Protection

Chemical-resistant gloves (e.qg., nitrile rubber).

Eye/Face Protection

Safety glasses with side-shields or goggles. A
face shield may be appropriate for larger

guantities or when there is a risk of splashing.

Skin and Body Protection

A standard laboratory coat is required. Ensure it
is fully buttoned. For operations with a higher
risk of exposure, consider additional protective

clothing.

Respiratory Protection

Use in a well-ventilated area. If dusts or
aerosols are likely to be generated, a NIOSH-
approved respirator with an appropriate

cartridge is recommended.

Operational and Disposal Plans

Adherence to the following step-by-step procedures is critical for minimizing risk during the

handling and disposal of BP-1-108.

Handling and Storage

e Receiving and Unpacking:

o Inspect the package for any signs of damage upon receipt.

o Wear appropriate PPE (gloves, lab coat, safety glasses) before opening the package in a

designated area, preferably within a chemical fume hood.

o Verify the contents against the shipping documents.

e Storage:

o Store in a cool, dry, and dark place.[1]

o For short-term storage (days to weeks), maintain at O - 4°C.
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o For long-term storage (months to years), store at -20°C.

o Keep the container tightly sealed to prevent contamination and degradation.

e Preparation of Solutions:

o All weighing and solution preparation should be conducted in a chemical fume hood to
avoid inhalation of dust.

o Use a calibrated analytical balance for accurate measurement.
o Prepare solutions using an appropriate solvent, such as DMSO.

o Clearly label all prepared solutions with the compound name, concentration, solvent, and
date of preparation.

Spill Response

In the event of a spill, follow these procedures immediately:
o Evacuate: Alert others in the vicinity and evacuate the immediate area if necessary.
» Ventilate: Ensure the area is well-ventilated.

e Contain: For small spills, use an absorbent material (e.g., vermiculite, sand) to contain the
substance.

o Clean: Carefully sweep or wipe up the contained material. Place the waste in a sealed,
labeled container for hazardous waste disposal.

o Decontaminate: Clean the spill area with an appropriate solvent and then with soap and
water.

e Report: Report the incident to the laboratory supervisor or safety officer.

Disposal Plan

All waste containing BP-1-108 must be treated as hazardous chemical waste.
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o Waste Collection:

o Collect all solid waste (e.g., contaminated gloves, weigh boats, paper towels) in a
designated, labeled hazardous waste container.

o Collect all liquid waste (e.g., unused solutions, rinsates) in a separate, labeled hazardous
waste container. Do not mix with other incompatible waste streams.

e Labeling:

o Clearly label all waste containers with "Hazardous Waste," the full chemical name "BP-1-
108," and the associated hazards (e.g., "Irritant”).

e Disposal:

o Arrange for the disposal of the hazardous waste through your institution's environmental
health and safety (EHS) office. Follow all local, state, and federal regulations for chemical
waste disposal.

Experimental Workflow and Signaling Pathway

To provide a clearer understanding of the context in which BP-1-108 is used, the following
diagrams illustrate a typical experimental workflow and the targeted signaling pathway.
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Caption: A typical experimental workflow for evaluating the efficacy of BP-1-108.
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Caption: The inhibitory action of BP-1-108 on the STAT5 signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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